Cas no 1806272-76-3 (Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate
• CAS No: 1806272-76-3
• MF: C₁₂H₉F₃INO₃
• MW: 399.104446172714
• CID: 4943997
• Update Time: 2025-10-31

Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9F3INO3/c1-2-19-11(18)4-7-3-8(6-17)9(16)5-10(7)20-12(13,14)15/h3,5H,2,4H2,1H3
• InChI Key： XAZUGAJLQCEWMM-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=C(C=1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate

Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate (CAS No. 1806272-76-3): A Comprehensive Overview

Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate (CAS No. 1806272-76-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising candidate for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a cyano group, an iodo substituent, and a trifluoromethoxy moiety, which collectively contribute to its distinct chemical properties and potential biological activities.

The Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate molecule is derived from a phenylacetic acid backbone, which is a well-documented scaffold in drug discovery. The presence of the cyano group at the 5-position enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where it can be leveraged to introduce various bioactive moieties. The iodo substituent at the 4-position further modulates the reactivity of the molecule, enabling selective functionalization at this site. Additionally, the trifluoromethoxy group at the 2-position introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic system and potentially enhance binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethoxy group, in particular, has been extensively studied for its ability to improve metabolic stability, lipophilicity, and binding interactions with biological receptors. In this context, Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate emerges as a versatile building block for constructing novel pharmacophores. Its structural features make it an attractive candidate for further derivatization and optimization to develop compounds with enhanced pharmacological properties.

The synthesis of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a halogenated intermediate, followed by nucleophilic substitution reactions to introduce the cyano and trifluoromethoxy groups. The final step involves esterification to yield the desired product. Each step in the synthesis must be optimized to minimize side reactions and maximize efficiency. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance selectivity and yield.

In terms of biological activity, preliminary studies on derivatives of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate have shown promising results in various pharmacological assays. The compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in inflammatory diseases and cancer. The cyano group has been shown to interact with specific amino acid residues in target proteins, modulating their activity and potentially leading to therapeutic effects. Additionally, the iodo substituent can serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological profile of the compound.

The trifluoromethoxy group plays a crucial role in determining the pharmacokinetic properties of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate. Fluorine atoms are known to increase metabolic stability by resisting oxidative degradation by enzymes such as cytochrome P450. This property is particularly advantageous for developing drugs with longer half-lives and improved bioavailability. Furthermore, fluorinated compounds often exhibit enhanced binding affinity due to their ability to form strong hydrogen bonds and dipole interactions with biological targets.

Ongoing research in this area aims to explore new synthetic strategies and applications for Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate. Computational modeling techniques are being employed to predict the binding modes of this compound with various biological targets, providing insights into its mechanism of action. Additionally, high-throughput screening methods are being utilized to identify novel derivatives with enhanced therapeutic potential. These efforts are expected to lead to the development of next-generation pharmaceuticals that address unmet medical needs.

The industrial significance of Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate extends beyond academic research. Its unique structural features make it a valuable intermediate for large-scale drug production. Pharmaceutical companies are increasingly interested in fluorinated compounds due to their favorable pharmacokinetic properties and improved efficacy. As such, there is growing demand for synthetic routes that enable efficient production of high-quality batches of this compound.

In conclusion, Ethyl 5-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate (CAS No. 1806272-76-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex molecular structure and diverse functional groups make it an ideal candidate for further exploration in drug discovery. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the development of novel therapeutic agents that address various diseases and disorders.